Cas no 801303-24-2 (BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO-)

• Product Name: BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO-
• CAS No: 801303-24-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 3386576
• PubChem ID: 68666243
• Update Time: 2025-07-16

BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO-
• SCHEMBL3497297
• CEJBCEZOGRBZSE-UHFFFAOYSA-N
• 801303-24-2
• MFCD24481490
• 4-cyclopentyl-3-fluorobenzoic acid
• 3-Fluoro-4-cyclopentylbenzoic acid
• A1-32026
• 3-Fluoro-4-cyclopentyl-benzoic acid
• DB-195729

• Inchi： 1S/C12H13FO2/c13-11-7-9(12(14)15)5-6-10(11)8-3-1-2-4-8/h5-8H,1-4H2,(H,14,15)
• InChI Key： CEJBCEZOGRBZSE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2CCCC2)C(F)=C1

Computed Properties

• Exact Mass: 208.08995782Da
• Monoisotopic Mass: 208.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO-

BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- (CAS No. 801303-24-2): An Overview of Its Properties, Applications, and Recent Research

BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- (CAS No. 801303-24-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a benzoic acid moiety substituted with a 4-cyclopentyl and a 3-fluoro group. The combination of these functional groups imparts unique physical and chemical properties, making it a valuable building block in various applications.

The molecular formula of BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- is C₁₂H₁₃FO₂, and its molecular weight is approximately 208.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a benzoic acid derivative with a cyclopentyl group and the introduction of a fluorine atom at the para position. The precise synthesis methods can vary depending on the desired purity and scale of production.

In terms of physical properties, BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around 115°C, and it has a boiling point of approximately 275°C under standard atmospheric pressure. These properties make it suitable for use in various chemical processes and formulations.

The chemical stability of BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- is notable. It is stable under normal storage conditions but can undergo hydrolysis in strongly acidic or basic environments. Additionally, the presence of the fluorine atom enhances its resistance to oxidation and other degradative processes, making it a robust choice for long-term applications.

In the pharmaceutical industry, BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows for the creation of compounds with enhanced bioavailability and pharmacological activity. Recent studies have explored its potential as an anti-inflammatory agent and as a component in drug delivery systems. For example, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects in vitro and in animal models.

In materials science, BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- has been investigated for its use in the development of advanced polymers and coatings. The fluorine substitution imparts hydrophobic properties to these materials, making them suitable for applications where water resistance is crucial. Additionally, the cyclopentyl group contributes to the mechanical strength and thermal stability of the resulting polymers.

The environmental impact of BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- has also been studied to ensure its safe use in various applications. Research indicates that it has low toxicity to aquatic organisms and does not bioaccumulate in significant amounts. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, BENZOIC ACID, 4-CYCLOPENTYL-3-FLUORO- (CAS No. 801303-24-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides a foundation for innovative research and development efforts. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.